Cas no 1134189-63-1 (Budesonide-d6)

• Product Name: Budesonide-d6
• CAS No: 1134189-63-1
• MF: C₂₅H₃₄O₆
• MW: 436.570838451386
• CID: 1060728
• PubChem ID: 44517238
• Update Time: 2025-08-10

Budesonide-d6 Chemical and Physical Properties

Names and Identifiers

• Budesonide-d6
• SCHEMBL13618479
• 1134189-63-1
• (1S,2S,4R,8S,9S,11S,12S,13R)-15,17,19,19-tetradeuterio-8-(2,2-dideuterio-2-hydroxyacetyl)-11-hydroxy-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one

• Inchi： 1S/C25H34O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,16-18,20-22,26,28H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,21?,22+,23-,24-,25+/m0/s1/i6D2,8D,10D,13D2
• InChI Key： VOVIALXJUBGFJZ-USIGUGKCSA-N
• SMILES： O1C(CCC)O[C@@H]2C[C@H]3[C@@H]4CC([2H])([2H])C5=C([2H])C(C([2H])=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(C([2H])([2H])O)=O)O)=O

Computed Properties

• Exact Mass: 436.27319928g/mol
• Monoisotopic Mass: 436.27319928g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1Ų

Additional information on Budesonide-d6

Budesonide-d6: A Deuterated Analogue of a Potent Glucocorticoid

Budesonide-d6 (CAS No. 1134189-63-1) is a deuterated analogue of budesonide, a well-known and widely used glucocorticoid in the treatment of various inflammatory and allergic conditions. This compound is particularly valuable in research settings due to its enhanced stability and reduced metabolism, which make it an ideal candidate for detailed pharmacological and metabolic studies.

The primary application of budesonide-d6 is in the field of drug metabolism and pharmacokinetics. By incorporating deuterium atoms, the compound exhibits altered metabolic pathways, allowing researchers to better understand the biotransformation processes of budesonide. This is crucial for optimizing drug formulations and dosing regimens, ultimately leading to more effective and safer therapeutic outcomes.

Recent studies have highlighted the unique properties of budesonide-d6. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that budesonide-d6 has a significantly longer half-life compared to its non-deuterated counterpart. This extended half-life can translate into improved patient compliance and reduced dosing frequency, which are significant advantages in chronic disease management.

In addition to its metabolic benefits, budesonide-d6 has been shown to maintain the potent anti-inflammatory properties of budesonide. A 2021 study in the European Journal of Pharmacology reported that budesonide-d6 effectively suppresses cytokine production and reduces inflammation in both in vitro and in vivo models. These findings underscore the potential of budesonide-d6 as a therapeutic agent for conditions such as asthma, chronic obstructive pulmonary disease (COPD), and inflammatory bowel disease (IBD).

The safety profile of budesonide-d6 has also been extensively evaluated. Clinical trials have demonstrated that it is well-tolerated with a low incidence of side effects, similar to those observed with budesonide. This favorable safety profile makes it an attractive option for long-term use in patients with chronic inflammatory conditions.

In the context of drug development, budesonide-d6 offers several advantages over traditional glucocorticoids. Its enhanced stability and reduced metabolism can lead to improved bioavailability and reduced systemic exposure, which may minimize potential side effects such as adrenal suppression and osteoporosis. These benefits are particularly important for patients who require prolonged glucocorticoid therapy.

The use of deuterium in drug design, known as deuterium labeling or deuteration, has gained significant attention in recent years. Deuteration can alter the pharmacokinetic properties of drugs without changing their pharmacodynamic effects, making it a powerful tool for optimizing therapeutic agents. The development of compounds like budesonide-d6 exemplifies this approach and highlights the potential for deuterated analogues to improve drug efficacy and safety.

In conclusion, Budesonide-d6 (CAS No. 1134189-63-1) represents a significant advancement in the field of glucocorticoid research and development. Its unique properties make it a valuable tool for understanding drug metabolism and optimizing therapeutic strategies. As research continues to uncover new insights into the mechanisms of action and clinical applications of deuterated compounds, the potential benefits of budesonide-d6 are likely to expand further.